molecular formula C11H11NO2 B8513756 3-Formylmethyl-1-methyloxindole

3-Formylmethyl-1-methyloxindole

Cat. No. B8513756
M. Wt: 189.21 g/mol
InChI Key: YELNYNPSCGCGTN-UHFFFAOYSA-N
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Patent
US04694017

Procedure details

To 114 g of 3-(2,2-diethoxyethyl)-1-methyloxindole was added 110 ml of 5% hydrochloric acid aqueous solution, and the mixture was stirred at a room temperature for 3 hours. The reaction mixture was filtered and the filtrate was neutralized with sodium carbonate, then extracted with chloroform. The chloroform layer was washed with a saturated sodium chloride aqueous solution, then dried with anhydrous sodium sulfate. The solvent was removed by evaporation to obtain 89 g of 3-formylmethyl-1-methyloxindole.
Name
3-(2,2-diethoxyethyl)-1-methyloxindole
Quantity
114 g
Type
reactant
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
C([O:3][CH:4](OCC)[CH2:5][CH:6]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[N:8]([CH3:15])[C:7]1=[O:16])C>Cl>[CH:4]([CH2:5][CH:6]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[N:8]([CH3:15])[C:7]1=[O:16])=[O:3]

Inputs

Step One
Name
3-(2,2-diethoxyethyl)-1-methyloxindole
Quantity
114 g
Type
reactant
Smiles
C(C)OC(CC1C(N(C2=CC=CC=C12)C)=O)OCC
Name
Quantity
110 mL
Type
solvent
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at a room temperature for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform
WASH
Type
WASH
Details
The chloroform layer was washed with a saturated sodium chloride aqueous solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed by evaporation

Outcomes

Product
Details
Reaction Time
3 h
Name
Type
product
Smiles
C(=O)CC1C(N(C2=CC=CC=C12)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 89 g
YIELD: CALCULATEDPERCENTYIELD 108.7%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.